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Compound of Interest

Compound Name: 306-O12B-3

Cat. No.: B15577730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

formulation of lipid nanoparticles (LNPs) utilizing the ionizable lipid 306-O12B-3. This

formulation is optimized for the efficient in vivo delivery of messenger RNA (mRNA), particularly

to hepatocytes.

Formulation Overview
The 306-O12B-3 LNP formulation is a four-component system designed for stability and high

encapsulation efficiency of nucleic acid payloads. The optimized molar ratio of the lipid

components has been determined to be crucial for the in vivo performance of the LNPs.

Lipid Composition
The optimized molar composition of the 306-O12B-3 LNP formulation is as follows:
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Component Molar Percentage (%)

306-O12B-3 50

Cholesterol 38.5

1,2-dioleoyl-sn-glycero-3-phosphocholine

(DOPC)
10

1,2-dimyristoyl-rac-glycero-3-

methoxypolyethylene glycol-2000 (DMG-PEG)
1.5

Furthermore, an optimized weight ratio of the ionizable lipid 306-O12B to the mRNA cargo has

been established at 7.5:1 to achieve maximal efficacy.[1]

Physicochemical Characteristics and In Vivo
Performance
The 306-O12B-3 LNP formulation exhibits physicochemical properties that are conducive to

systemic delivery and efficient cellular uptake.

Physicochemical Properties
A summary of the key physicochemical parameters for the 306-O12B-3 LNP formulation is

provided in the table below.

Parameter Value Method

Average Diameter ~112 nm
Dynamic Light Scattering

(DLS)

Polydispersity Index (PDI) Low (typically < 0.2)
Dynamic Light Scattering

(DLS)

mRNA Encapsulation

Efficiency
~96% RiboGreen Assay

Zeta Potential
Near-neutral at physiological

pH

Electrophoretic Light

Scattering (ELS)
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Note: The exact values for PDI and Zeta Potential can vary slightly between batches and

should be determined experimentally.

In Vivo Performance
When loaded with Cas9 mRNA and sgRNA targeting Angptl3, the 306-O12B-3 LNP formulation

has demonstrated potent and liver-specific gene editing in vivo.[2][3] A single intravenous

administration in mice resulted in a significant and durable reduction in key serum lipid levels.

Performance Metric Result

Median Gene Editing Rate (Angptl3 in liver) 38.5%

Serum ANGPTL3 Protein Reduction 65.2%

Serum LDL-C Reduction 56.8%

Serum Triglyceride Reduction 29.4%

These results highlight the efficiency of the 306-O12B-3 LNP formulation for therapeutic

applications targeting the liver.[2][4][5]

Experimental Protocols
The following protocols provide a step-by-step guide for the formulation and characterization of

306-O12B-3 LNPs.

LNP Formulation Workflow
The formulation of 306-O12B-3 LNPs is typically achieved through a rapid mixing process,

such as microfluidic mixing, which allows for controlled and reproducible self-assembly of the

nanoparticles.
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Preparation of Stock Solutions Microfluidic Mixing

Purification and Concentration

Characterization

Dissolve 306-O12B-3, Cholesterol,
DOPC, and DMG-PEG in Ethanol

Load Lipid Solution into
one Syringe

Dissolve mRNA in
Citrate Buffer (pH 4.0)

Load mRNA Solution into
another Syringe

Set Flow Rate Ratio (e.g., 3:1 Aqueous:Ethanol)
and Total Flow Rate

Initiate Mixing in
Microfluidic Cartridge Collect LNP Solution Dialyze against PBS (pH 7.4)

to Remove Ethanol and Unencapsulated mRNA
Concentrate using

Centrifugal Filter Units

Measure Size, PDI, and Zeta Potential (DLS)

Determine Encapsulation Efficiency (RiboGreen Assay)

LNP Components

Formulation Process

Physicochemical & Biological Outcome

306-O12B-3
(50 mol%)

Microfluidic Mixing

Cholesterol
(38.5 mol%)

DOPC
(10 mol%)

DMG-PEG
(1.5 mol%) mRNA

Stable LNP (~112 nm)
High Encapsulation (~96%)

Liver-Specific Delivery

In Vivo Gene Editing

Reduction in Serum Lipids
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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